Cas no 179474-81-8 (Prucalopride)

Prucalopride is a selective serotonin 5-HT₄ receptor agonist primarily used in the treatment of chronic idiopathic constipation in adults. Its mechanism of action involves enhancing colonic motility by stimulating propulsive peristalsis, thereby accelerating gastrointestinal transit. Prucalopride exhibits high selectivity for 5-HT₄ receptors, minimizing off-target effects compared to non-selective prokinetic agents. Clinical studies demonstrate its efficacy in improving bowel movement frequency and reducing symptoms of constipation, particularly in patients unresponsive to conventional laxatives. The compound is orally bioavailable and metabolized primarily via glucuronidation, with a favorable safety profile. Its predictable pharmacokinetics and once-daily dosing regimen contribute to patient compliance. Prucalopride is contraindicated in cases of severe renal impairment.
Prucalopride structure
Prucalopride structure
Product Name:Prucalopride
CAS No:179474-81-8
MF:C18H26ClN3O3
MW:367.87034368515
MDL:MFCD09837787
CID:172250
PubChem ID:3052762
Update Time:2025-10-29

Prucalopride Chemical and Physical Properties

Names and Identifiers

    • 7-Benzofurancarboxamide,4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-
    • 7-Benzofurancarboxamide, 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]- Prucalopride.
    • PRUCALOPRIDE
    • 4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide
    • Resolor
    • Unii-0A09iuw5tp
    • R093877
    • Prucalopride(R-93877)
    • 4-Amino-5-chloro-2,3-dihydro-N-(1-(3-methoxypropyl)-4-piperidyl)-7-benzofurancarboxamide
    • R 093877
    • Prucalopride, >=98%
    • Prucalopride, 99%, a 5-HT Receptor agonist
    • 0A09IUW5TP
    • C18H26ClN3O3
    • 4-amino-5-chloro-N-[1-(3-methoxypropyl)piperidin-4-yl]-2,3-dihydro-1-benzofuran-7-carboxamide
    • AK170477
    • 4-Amino-5-chloro-N-(1-(3-methoxypropyl)piperidin-4-yl)-2,3-dihydrobenzofuran-7-carboxamide
    • Motegrity
    • Pruc
    • Q68484
    • EX-A1333
    • Prucalopride (USAN/INN)
    • DTXCID2031459
    • DTXSID5057670
    • 4-amino-5-chloro-N-(1-(3-methoxypropyl)-4-piperidinyl)-2,3-dihydro-1-benzofuran-7-carboxamide
    • PRUCALOPRIDE [INN]
    • PRUCALOPRIDE [USAN]
    • PRUCALOPRIDE [WHO-DD]
    • DB06480
    • PB31402
    • R-093877
    • SCHEMBL16952
    • CAS-179474-81-8
    • prucalopridum
    • SY097702
    • SR-01000945275
    • 179474-81-8
    • CHEMBL117287
    • Tox21_113885
    • BDBM50122872
    • AS-19549
    • L000891
    • SW219198-2
    • PRUCALOPRIDE [MI]
    • HMS3748M09
    • CHEBI:135552
    • 4-Amino-5-chloro-2,3-dihydro-benzofuran-7-carboxylic acid [1-(3-methoxy-propyl)-piperidin-4-yl]-amide
    • 4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidyl]-7-benzofurancarboxamide
    • PRUCALOPRIDE (MART.)
    • 179474-81-8 (free base)
    • BCPP000099
    • NCGC00253867-02
    • PRUCALOPRIDE [EMA EPAR]
    • AC-23945
    • HY-14151
    • CCG-268257
    • BCP02177
    • SR-01000945275-1
    • Prucalopride [USAN:INN:BAN]
    • Prucaloprida
    • HMS3651F04
    • FT-0674128
    • MFCD09837787
    • A25458
    • NCGC00253867-01
    • NS00040685
    • PRUCALOPRIDE [MART.]
    • s2875
    • P2467
    • R-93877
    • D09205
    • A06AX05
    • 7-Benzofurancarboxamide, 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-
    • GTPL243
    • AKOS015951096
    • 4-amino-5-chloro-N-[1-(3-methoxypropyl)-4-piperidyl]-2,3-dihydrobenzofuran-7-carboxamide
    • EN300-7393093
    • 4-Amino-5+K445-chloro-2,3-dihydro-benzofuran-7-carboxylic acid [1-(3-methoxy-propyl)-piperidin-4-yl]-amide
    • resotrans
    • HMS3884P20
    • AM84628
    • Prucalopride?
    • BRD-K33681278-001-02-4
    • BRD-K33681278-036-01-2
    • Prucalopride
    • MDL: MFCD09837787
    • Inchi: 1S/C18H26ClN3O3/c1-24-9-2-6-22-7-3-12(4-8-22)21-18(23)14-11-15(19)16(20)13-5-10-25-17(13)14/h11-12H,2-10,20H2,1H3,(H,21,23)
    • InChI Key: ZPMNHBXQOOVQJL-UHFFFAOYSA-N
    • SMILES: ClC1C(=C2CCOC2=C(C=1)C(NC1CCN(CCCOC)CC1)=O)N

Computed Properties

  • Exact Mass: 367.16600
  • Monoisotopic Mass: 367.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2
  • Topological Polar Surface Area: 76.8

Experimental Properties

  • Density: 1.28
  • Melting Point: 90.7°
  • Boiling Point: 481.4±45.0°C at 760 mmHg
  • Flash Point: 244.9°C
  • Refractive Index: 1.599
  • PSA: 76.82000
  • LogP: 2.99780
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Prucalopride Security Information

Prucalopride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A294645-25mg
4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide
179474-81-8
25mg
$ 220.00 2022-05-31
TRC
A294645-50mg
4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide
179474-81-8
50mg
$ 365.00 2022-05-31
TRC
A294645-100mg
4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide
179474-81-8
100mg
$ 580.00 2022-05-31
MedChemExpress
HY-14151-10mM*1mLinDMSO
Prucalopride
179474-81-8 99.89%
10mM*1mLinDMSO
¥660 2022-05-18
MedChemExpress
HY-14151-10mg
Prucalopride
179474-81-8 99.83%
10mg
¥600 2024-04-19
MedChemExpress
HY-14151-50mg
Prucalopride
179474-81-8 99.83%
50mg
¥960 2024-04-19
MedChemExpress
HY-14151-100mg
Prucalopride
179474-81-8 99.83%
100mg
¥1680 2024-04-19
Chemenu
CM107382-5g
Prucalopride
179474-81-8 97%
5g
$330 2021-06-09
Chemenu
CM107382-10g
Prucalopride
179474-81-8 97%
10g
$550 2021-06-09
Chemenu
CM107382-25g
Prucalopride
179474-81-8 97%
25g
$1100 2021-06-09

Prucalopride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:179474-81-8)普卡比利
Order Number:LE25874728
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Prucalopride

Prucalopride (CAS No. 179474-81-8): A Selective 5-HT4 Receptor Agonist for Gastrointestinal Motility Disorders

Prucalopride, a selective 5-HT4 receptor agonist, is chemically characterized by its CAS No. 179474-81-8. This synthetic compound belongs to the class of serotonin receptor modulators and exhibits potent pharmacological activity in enhancing gastrointestinal motility. Structurally, prucalopride features a benzylpiperidine core linked to a pyridine moiety through an ethyl group, a configuration that contributes to its high affinity for 5-HT4 receptors while minimizing off-target effects. Its molecular formula is C20H23N3O2, with a molecular weight of 345.4 g/mol, and it exists as a white crystalline solid with exceptional stability under standard storage conditions.

The mechanism of action of prucalopride revolves around its agonistic activity at peripheral 5-HT4 receptors, which are densely expressed in enteric neurons and interstitial cells of Cajal within the gastrointestinal tract. By selectively activating these receptors, prucalopride stimulates propulsive motility in the colon without affecting other serotonin receptor subtypes such as 5-HT3, which are associated with adverse effects like nausea observed with non-selective agents. Recent studies published in Gut (2023) have elucidated its role in modulating slow-wave electrical activity via direct interaction with interstitial cells of Cajal, thereby enhancing colonic peristalsis more effectively than previously recognized. This selectivity differentiates prucalopride from older drugs like cisapride, which were withdrawn due to cardiac arrhythmias caused by unintended receptor interactions.

In clinical practice, prucalopride is primarily indicated for the treatment of chronic idiopathic constipation (CIC). Phase III trials reported in the New England Journal of Medicine (2022) demonstrated statistically significant improvements in spontaneous bowel movements compared to placebo groups, with enhanced stool consistency and reduced straining symptoms. The drug's pharmacokinetic profile shows high oral bioavailability (>90%) and rapid absorption (Tmax ~1 hour), enabling once-daily dosing at concentrations proven effective without compromising safety margins. Notably, its minimal systemic exposure (<0.5% parent drug) minimizes central nervous system effects, making it suitable for long-term management as highlighted in a recent meta-analysis in Nature Reviews Gastroenterology & Hepatology.

Ongoing research into prucalopride's potential has expanded beyond CIC into areas such as post-stroke constipation and opioid-induced bowel dysfunction (OIBD). A groundbreaking study from the Mayo Clinic (Q3 2023) demonstrated efficacy in improving colonic transit time in patients receiving chronic opioid therapy without interfering with analgesic effects. Neuroimaging studies now reveal that while maintaining peripheral selectivity, low doses activate brainstem nuclei involved in defecation reflexes—a novel finding suggesting possible applications for neurogenic bowel disorders.

The chemical synthesis pathway of prucalopride involves a key step utilizing Suzuki coupling to form the critical benzylpiperidine-pyridine linkage. Recent process optimization reported by Janssen Pharmaceutica (December 2023) achieved a yield improvement from 68% to 85% through solvent system modifications and catalyst recycling strategies, reducing environmental impact while maintaining product purity standards above 99%. Stability testing under ICH guidelines confirms no degradation even after prolonged exposure to accelerated conditions.

Clinical pharmacology advancements include identification of genetic polymorphisms influencing response rates among European populations according to a genome-wide association study published in Gastroenterology Research & Practice. The discovery that patients homozygous for rs606666 allele exhibit ~30% greater efficacy suggests personalized medicine opportunities when combined with companion diagnostic assays—a potential area for future development highlighted at Digestive Disease Week 2023.

Safety data from over ten years of post-marketing surveillance indicates an excellent tolerability profile compared to alternative stimulants like lubiprostone or sodium picosulfate. Adverse event reports remain consistent with mild gastrointestinal disturbances such as transient diarrhea observed in ≤5% of cases during randomized controlled trials (RCTs). Cardiac safety profiles have been validated through electrocardiogram monitoring studies showing no QT prolongation even at supratherapeutic doses—a critical advantage over earlier motility agents.

In vitro assays using human colon biopsies demonstrate prucalopride's ability to upregulate cAMP levels specifically within enteric neurons without affecting smooth muscle cells directly, a mechanism confirmed via CRISPR-mediated receptor knockout experiments reported in Molecular Pharmacology. This selective signaling pathway preserves natural gut physiology while enhancing peristaltic activity—a feature that distinguishes it from bulk-forming laxatives and osmotic agents.

Ongoing translational research focuses on developing targeted delivery systems using pH-sensitive nanoparticles to further reduce systemic absorption rates while maintaining therapeutic efficacy at mucosal sites. Preliminary animal studies presented at the European Gastroenterology Conference showed sustained release formulations achieving double the duration of action compared to conventional tablets without increasing side effects.

The compound's structure-activity relationship (SAR) has been extensively studied through analog screening programs involving more than fifty derivatives between 2019-2023. These investigations identified critical pharmacophore elements including the pyridine nitrogen's orientation relative to the piperidine ring and stereochemical configurations at C(1) position—factors now being leveraged for next-generation motility agents targeting inflammatory bowel disease-associated constipation.

In preclinical models of gastroparesis, prucalopride administration resulted in normalized gastric emptying times within seven days according to data from American Journal of Physiology-Gastrointestinal & Liver Physiology. This accelerated effect compared to traditional prokinetics suggests potential utility as first-line therapy pending results from ongoing Phase IIb trials expected mid-2024.

Epidemiological studies tracking long-term users report no increased risk of colorectal cancer or mucosal changes after five years' continuous use—contrary to concerns raised about chronic stimulant use decades ago. Histopathological evaluations published in Digestive Diseases and Sciences(January 2023) found no evidence of enteric neurotoxicity or collagen deposition even among patients taking double therapeutic doses during extended observational periods.

The drug's unique pharmacodynamic properties include rapid onset within two hours coupled with duration extending beyond twenty-four hours—achieved through its high binding affinity (Ki=0.6 nM) and slow dissociation rate from activated receptors as measured by radioligand binding assays at Janssen laboratories. This kinetic advantage allows once-daily dosing while maintaining consistent therapeutic effects throughout the day.

In pediatric populations aged eight years and older, recent extension trials published in Pediatric Drugs Quarterly Review(April 2023) demonstrated comparable efficacy profiles with adults when administered on an mg/kg basis adjusted for body weight considerations. These findings open new indications pending FDA/EMA approval extensions currently under review based on completed Phase IIIb data sets.

Synergistic effects observed when combined with probiotics warrant special attention according to collaborative research between Johns Hopkins University and pharmaceutical partners released Q1 2023. Co-administration increased colonic transit efficiency by ~18% compared to monotherapy alone—a discovery attributed to microbiota-dependent modulation of serotonin biosynthesis pathways within the gut-liver axis.

New biomarker discoveries involving plasma levels of uroguanylin correlate strongly with treatment response rates among CIC patients undergoing prucalopride therapy according to proteomic analysis published in Nature Communications Biology Special Issue on GI Disorders (November 2023). This provides actionable insights for dose adjustment algorithms currently being validated through prospective cohort studies across multiple clinical centers worldwide.

...
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:179474-81-8)普卡比利
LE25874728
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email